Cas no 96127-28-5 (Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester)

96127-28-5 structure
Product name:Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester
Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester
- (3,3-dicyano-2-phenylprop-2-enyl) thiocyanate
- 3,3-Dicyano-2-phenylprop-2-en-1-yl thiocyanate
- DTXSID70537232
- 96127-28-5
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- Inchi: InChI=1S/C12H7N3S/c13-6-11(7-14)12(8-16-9-15)10-4-2-1-3-5-10/h1-5H,8H2
- InChI Key: SSBCDIRNXKCRGM-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=C(C#N)C#N)CSC#N
Computed Properties
- Exact Mass: 225.03606841Da
- Monoisotopic Mass: 225.03606841Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 96.7Ų
Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester Related Literature
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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3. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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